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Compound of Interest

Compound Name: D-Iditol

Cat. No.: B1202529

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-Iditol, a six-carbon sugar alcohol (polyol), is a versatile molecule with increasing significance
in various scientific and industrial sectors. As a stereoisomer of the more common sorbitol and
mannitol, D-Iditol possesses unique structural characteristics that translate into distinct
physicochemical properties. These properties are fundamental to its application in
pharmaceutical formulations, biochemical research, and as a chiral building block in chemical
synthesis. This in-depth technical guide provides a comprehensive overview of the core
physicochemical properties of D-Iditol, complete with detailed data, experimental
considerations, and logical workflows to support its practical application in research and
development.

Physicochemical Properties of D-Iditol

The physicochemical properties of D-Iditol are crucial for its handling, formulation, and
mechanism of action in various applications. The following table summarizes the key
guantitative data available for D-Iditol.
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Property Value Source(s)

Molecular Formula CeH1406 [1112113114]

Molecular Weight 182.17 g/mol [1][3]14]
White to off-white crystalline

Appearance powder or colorless high [1][5][6]
viscous liquid

Melting Point 74-78 °C [L11051[7]

. , 230 °C (Predicted); 494.9 °C at

Boiling Point [1112][8]
760 mmHg

Density 1.596 g/cm3 (Predicted) [2][8]
- Water: Soluble (87.5 mg/mL;
5 mg/mL) - Ethanol: Insoluble -
Dimethylformamide (DMF): 1

Solubility mg/mL - Dimethyl Sulfoxide [21[6]1[8119]1[10]

(DMSO): 2 mg/mL -
Phosphate-Buffered Saline
(PBS, pH 7.2): 5 mg/mL

Optical Rotation

[0]20/D = +2° to +5° (c=1 in
H20)

[11(51[7]

pKa 13.14 + 0.20 (Predicted) [2][8]
Hydrogen Bond Donor Count 6 [2]
Hydrogen Bond Acceptor

ydrog p 5 2]
Count
Rotatable Bond Count 5 [2]

Experimental Considerations and Methodologies

The accurate determination of the physicochemical properties of D-Iditol is essential for its

quality control and application. While specific experimental protocols for D-Iditol are not
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extensively detailed in publicly available literature, standard methods for polyol analysis are
applicable.

General Experimental Workflow for Physicochemical
Characterization of D-Iditol

The following diagram illustrates a general workflow for the characterization of D-Iditol's
physicochemical properties.
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Material Acquisition and Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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